3-(difluoromethoxy)-4,5-dimethoxybenzoic acid
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Description
3-(Difluoromethoxy)-4,5-dimethoxybenzoic acid is an organic compound characterized by the presence of difluoromethoxy and dimethoxy groups attached to a benzoic acid core
Properties
CAS No. |
1961258-96-7 |
|---|---|
Molecular Formula |
C10H10F2O5 |
Molecular Weight |
248.2 |
Purity |
95 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 3-(difluoromethoxy)-4,5-dimethoxybenzoic acid typically involves the introduction of difluoromethoxy and dimethoxy groups onto a benzoic acid scaffold. One common method includes the use of difluoromethylation reagents to introduce the difluoromethoxy group. This can be achieved through electrophilic, nucleophilic, or radical difluoromethylation reactions . The dimethoxy groups are often introduced via methoxylation reactions using methanol and appropriate catalysts .
Industrial Production Methods: Industrial production of this compound may involve large-scale difluoromethylation processes, utilizing metal-based catalysts to ensure high yield and selectivity . The process conditions are optimized to maintain the stability of the difluoromethoxy group and prevent side reactions.
Chemical Reactions Analysis
Types of Reactions: 3-(Difluoromethoxy)-4,5-dimethoxybenzoic acid can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.
Reduction: Reduction reactions can convert the benzoic acid group to benzyl alcohol or other reduced forms.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.
Substitution: Reagents like halogens, nitrating agents, and sulfonating agents are employed under controlled conditions.
Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinones, while substitution reactions can introduce various functional groups onto the aromatic ring .
Scientific Research Applications
3-(Difluoromethoxy)-4,5-dimethoxybenzoic acid has several scientific research applications:
Mechanism of Action
The mechanism of action of 3-(difluoromethoxy)-4,5-dimethoxybenzoic acid involves its interaction with specific molecular targets and pathways. For instance, in the context of pulmonary fibrosis, the compound inhibits the TGF-β1-induced epithelial-mesenchymal transformation by reducing Smad2/3 phosphorylation levels . This inhibition prevents the excessive deposition of extracellular matrix components, thereby mitigating fibrosis .
Comparison with Similar Compounds
3-(Cyclopropylmethoxy)-4-(difluoromethoxy)benzoic acid: Similar in structure but
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